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Compound of Interest

Compound Name: YM-230888
Cat. No.: B15620582
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and
storage of YM-230888 stock solutions, ensuring optimal integrity and performance in
experimental settings. YM-230888 is a selective antagonist of the metabotropic glutamate
receptor 1 (mGIuR1), a key target in neuroscience research and drug development.

Quantitative Data Summary

Accurate and consistent preparation of YM-230888 solutions is critical for reproducible
experimental results. The following table summarizes the key physical and chemical properties
of YM-230888.
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Parameter Value Source
Molecular Weight 360.52 g/mol

CAS Number 446257-23-4

Purity >99%

Solubility in DMSO

Soluble to 100 mM

Solubility in Ethanol Soluble to 100 mM

Experimental Protocols

This section outlines the detailed methodology for preparing a YM-230888 stock solution. It is
imperative to use appropriate personal protective equipment (PPE), including gloves, a lab
coat, and safety glasses, during handling.

Materials
* YM-230888 powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous
» Ethanol, absolute

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile pipette tips

Stock Solution Preparation Protocol (e.g., 10 mM in
DMSO)

» Pre-weighing Preparations: Before handling the compound, ensure the analytical balance is
calibrated and located in a chemical fume hood to minimize inhalation exposure.
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» Weighing YM-230888: Carefully weigh the desired amount of YM-230888 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 3.605 mg of YM-230888
(Molecular Weight = 360.52).

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.01 mol/L x 360.52 g/mol = 0.003605 g = 3.605 mg

e Solvent Addition: Add the calculated amount of YM-230888 to a sterile microcentrifuge tube.
Using a calibrated pipette, add the appropriate volume of DMSO (in this example, 1 mL) to
the tube.

« Dissolution: Tightly cap the tube and vortex the solution until the YM-230888 is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

 Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the compound name (YM-230888), concentration
(10 mM), solvent (DMSO), date of preparation, and your initials.

Storage and Stability

Proper storage is crucial to maintain the stability and activity of the YM-230888 stock solution.

Storage Condition Recommendation
Long-term Storage Store at -20°C for several months.
Short-term Storage Can be stored at 2-8°C for a few days.

Some suppliers indicate storage at room

temperature is possible, but for optimal long-
Room Temperature -

term stability, colder temperatures are

recommended.

Note on Stability: While some sources suggest room temperature storage, long-term storage at
-20°C is generally recommended to prevent degradation.[1] Avoid repeated freeze-thaw cycles,
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as this can impact the stability of the compound.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for stock solution preparation and

the signaling pathway of YM-230888.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. biocrick.com [biocrick.com]

o To cite this document: BenchChem. [YM-230888: Comprehensive Guidelines for Stock
Solution Preparation and Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620582/docs#ym-230888-comprehensive-
guidelines-for-stock-solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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